Cas no 120807-02-5 (L-Proline,1-benzoyl-4-[(methylsulfonyl)oxy]-, cis- (9CI))

L-Proline,1-benzoyl-4-[(methylsulfonyl)oxy]-, cis- (9CI) structure
120807-02-5 structure
Product Name:L-Proline,1-benzoyl-4-[(methylsulfonyl)oxy]-, cis- (9CI)
CAS No:120807-02-5
MF:C13H15NO6S
MW:313.3263027668
CID:104885
PubChem ID:11120569
Update Time:2025-04-18

L-Proline,1-benzoyl-4-[(methylsulfonyl)oxy]-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Proline,1-benzoyl-4-[(methylsulfonyl)oxy]-, cis- (9CI)
    • (4S)-N-BENZOYL-4-(MESYLOXY)-L-PROLINE
    • 1-benzoyl-4-methylsulfonyloxypyrrolidine-2-carboxylic acid
    • cis-1-benzoyl-4-[(4-methylsulfonyl)oxy]-L-proline
    • (cis)-1-benzoyl-4-mesyloxy-L-proline
    • EC 416-040-0
    • (2S,4S)-1-benzoyl-4-methylsulfonyloxypyrrolidine-2-carboxylic acid
    • DTXSID20923565
    • 120807-02-5
    • cis-1-Benzoyl-4-mesyloxy-L-proline
    • 1-Benzoyl-4-[(methanesulfonyl)oxy]proline
    • (2S,4S)-1-BENZOYL-4-(METHANESULFONYLOXY)PYRROLIDINE-2-CARBOXYLIC ACID
    • ZLUIBJGFQFHEPT-QWRGUYRKSA-N
    • SCHEMBL10467900
    • 129155-63-1
    • cis-1-benzoyl-4-((4-methylsulfonyl)oxy)-L-proline
    • AKOS022180568
    • (2S,4S)-1-Benzoyl-4-((methylsulfonyl)oxy)pyrrolidine-2-carboxylic acid
    • Inchi: 1S/C13H15NO6S/c1-21(18,19)20-10-7-11(13(16)17)14(8-10)12(15)9-5-3-2-4-6-9/h2-6,10-11H,7-8H2,1H3,(H,16,17)/t10-,11-/m0/s1
    • InChI Key: ZLUIBJGFQFHEPT-QWRGUYRKSA-N
    • SMILES: S(C)(=O)(=O)O[C@@H]1CN(C(C2C=CC=CC=2)=O)[C@H](C(=O)O)C1

Computed Properties

  • Exact Mass: 313.06205
  • Monoisotopic Mass: 313.06200837g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 100.98

L-Proline,1-benzoyl-4-[(methylsulfonyl)oxy]-, cis- (9CI) Security Information

  • Hazard Category Code: 52/53
  • Safety Instruction: 61
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